2-Formyl-3-hydroxy-N-methylbenzamide

• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• IUPAC Name: 2-formyl-3-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C9H9NO3/c1-10-9(13)6-3-2-4-8(12)7(6)5-11/h2-5,12H,1H3,(H,10,13)
• InChI Key: NZDHBQIVCOERIW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)O)C=O

Description

2-Formyl-3-hydroxy-N-methylbenzamide is a benzamide derivative characterized by a formyl (-CHO) group at the 2-position, a hydroxyl (-OH) group at the 3-position, and an N-methyl substituent on the amide nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Formyl-3-hydroxy-N-methylbenzamide typically involves the formylation of 3-hydroxy-N-methylbenzamide. One common method is the Vilsmeier-Haack reaction, which uses a formylating agent such as DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to introduce the formyl group into the aromatic ring. The reaction is usually carried out under controlled temperature conditions to ensure the selective formylation of the desired position on the benzene ring.

Industrial Production Methods

While specific industrial production methods for 2-Formyl-3-hydroxy-N-methylbenzamide are not widely documented, the general principles of large-scale organic synthesis apply. This includes optimizing reaction conditions for yield and purity, using cost-effective reagents, and implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Formyl-3-hydroxy-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral conditions.

Reduction: NaBH4 in methanol or ethanol, LiAlH4 in dry ether.

Substitution: Various nucleophiles under basic or acidic conditions.

Major Products

Oxidation: 2-Carboxy-3-hydroxy-N-methylbenzamide.

Reduction: 2-Hydroxymethyl-3-hydroxy-N-methylbenzamide.

Substitution: Depending on the nucleophile, various substituted derivatives of the original compound.

Scientific Research Applications

2-Formyl-3-hydroxy-N-methylbenzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Formyl-3-hydroxy-N-methylbenzamide depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The formyl and hydroxyl groups can participate in hydrogen bonding and other interactions, influencing the compound’s binding affinity and activity.

Comparison with Similar Compounds

Functional Group Reactivity

• Formyl vs. Hydrazide Groups : The formyl group in 2-Formyl-3-hydroxy-N-methylbenzamide enables condensation with nucleophiles like hydrazines (e.g., to form hydrazones), whereas hydrazide derivatives () participate in Schiff base formation with aldehydes, yielding benzimidazole-linked pharmacophores .
• Hydroxyl vs. Methoxy Groups : The 3-OH group in the target compound enhances polarity and hydrogen-bonding capacity compared to the 3-methoxy group in 2-hydroxy-N-(3-methoxyphenyl)benzamide (). Methoxy groups typically increase lipophilicity, which may influence membrane permeability in biological systems.

Pharmacological Potential

• The formyl group’s electrophilicity could also render the compound a reactive intermediate in prodrug synthesis.

Research Findings and Limitations

• Synthetic Methodologies : highlights condensation reactions using aldehydes and hydrazides, a strategy applicable to modifying 2-Formyl-3-hydroxy-N-methylbenzamide for targeted derivatives .
• Limitations : The absence of direct pharmacological or spectroscopic data for 2-Formyl-3-hydroxy-N-methylbenzamide in the provided evidence necessitates caution in extrapolating its applications. Further studies on its stability, solubility, and reactivity are warranted.